Cas no 2025277-30-7 (2,2-Difluoro-3-[(3-methylbutan-2-yl)amino]propanoic acid)

• Product Name: 2,2-Difluoro-3-[(3-methylbutan-2-yl)amino]propanoic acid
• CAS No: 2025277-30-7
• MF: C₈H₁₅F₂NO₂
• MW: 195.207009553909
• CID: 6360558
• PubChem ID: 165789038
• Update Time: 2025-05-20

2,2-Difluoro-3-[(3-methylbutan-2-yl)amino]propanoic acid Chemical and Physical Properties

Names and Identifiers

• EN300-789409
• 2025277-30-7
• 2,2-difluoro-3-[(3-methylbutan-2-yl)amino]propanoic acid
• 2,2-Difluoro-3-[(3-methylbutan-2-yl)amino]propanoic acid

• Inchi： 1S/C8H15F2NO2/c1-5(2)6(3)11-4-8(9,10)7(12)13/h5-6,11H,4H2,1-3H3,(H,12,13)
• InChI Key： AITBKWPMXCMKEQ-UHFFFAOYSA-N
• SMILES： FC(C(=O)O)(CNC(C)C(C)C)F

Computed Properties

• Exact Mass: 195.10708505g/mol
• Monoisotopic Mass: 195.10708505g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 5
• Complexity: 183
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.5
• Topological Polar Surface Area: 49.3Ų

Additional information on 2,2-Difluoro-3-[(3-methylbutan-2-yl)amino]propanoic acid

2,2-Difluoro-3-[(3-methylbutan-2-yl)amino]propanoic Acid

The compound 2,2-Difluoro-3-[(3-methylbutan-2-yl)amino]propanoic acid (CAS No: 2025277-30-7) is a highly specialized organic compound with significant applications in various fields of chemistry and materials science. This compound is characterized by its unique structure, which combines fluorine atoms with an amino group attached to a branched alkyl chain. The presence of fluorine atoms at the 2-position of the propanoic acid backbone introduces interesting electronic and steric properties, making it a valuable molecule for research and development.

Recent studies have highlighted the potential of 2,2-Difluoro-3-[(3-methylbutan-2-yl)amino]propanoic acid in the field of drug discovery. Its structure allows for strong interactions with biological targets, such as enzymes and receptors, due to the combination of fluorinated groups and the amino functionality. Researchers have explored its role as a lead compound in the development of novel therapeutic agents, particularly in the treatment of neurological disorders and infectious diseases.

In addition to its biological applications, this compound has shown promise in materials science. The fluorinated propanoic acid moiety contributes to its stability under harsh conditions, making it a candidate for use in high-performance polymers and coatings. Recent advancements in polymer chemistry have demonstrated that incorporating 2,2-Difluoro-3-[(3-methylbutan-2-yl)amino]propanoic acid into polymer networks can enhance their mechanical properties and resistance to environmental factors.

The synthesis of 2,2-Difluoro-3-[(3-methylbutan-2-yl)amino]propanoic acid involves a multi-step process that requires precise control over reaction conditions to achieve high yields and purity. Key steps include the fluorination of the propanoic acid backbone and the subsequent introduction of the amino group via nucleophilic substitution or coupling reactions. These steps are critical for maintaining the integrity of the molecule's structure and ensuring its functionality in downstream applications.

From an analytical standpoint, this compound has been extensively studied using advanced spectroscopic techniques such as NMR and IR spectroscopy. These studies have provided insights into its conformational flexibility and intermolecular interactions, which are crucial for understanding its behavior in different chemical environments.

Furthermore, computational chemistry has played a pivotal role in elucidating the electronic properties of 2,2-Difluoro-3-[(3-methylbutan-2-yl)amino]propanoic acid. Quantum mechanical calculations have revealed that the fluorine atoms significantly influence the molecule's electron distribution, enhancing its reactivity in certain chemical transformations.

In conclusion, 2,2-Difluoro-3-[(3-methylbutan-2-yl)amino]propanoic acid (CAS No: 2025277-30-) is a versatile compound with a wide range of applications across multiple disciplines. Its unique structure and functional groups make it an invaluable tool for researchers seeking to develop innovative solutions in drug discovery, materials science, and beyond.